Cas no 1106304-56-6 (2-(Allyloxy)-3-bromobenzaldehyde)

2-(Allyloxy)-3-bromobenzaldehyde is a brominated aromatic aldehyde featuring an allyl ether functional group. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the aldehyde and bromine substituents allows for selective functionalization, enabling cross-coupling reactions, nucleophilic substitutions, and further derivatization. The allyloxy group enhances reactivity in transition metal-catalyzed transformations, such as Heck or Suzuki couplings. Its well-defined structure and high purity make it suitable for precise synthetic applications. Careful handling is recommended due to its potential sensitivity to light and moisture.

2-(Allyloxy)-3-bromobenzaldehyde structure

1106304-56-6 structure

Product Name:2-(Allyloxy)-3-bromobenzaldehyde

CAS No:1106304-56-6

MF:C₁₀H₉BrO₂

MW:241.081262350082

CID:1084813

PubChem ID:61390869

Update Time:2025-10-19

2-(Allyloxy)-3-bromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Allyloxy)-3-bromobenzaldehyde
- 1106304-56-6
- Z815295242
- 3-bromo-2-prop-2-enoxybenzaldehyde
- EN300-4229244
- AKOS010650039
- 3-BROMO-2-(PROP-2-EN-1-YLOXY)BENZALDEHYDE
- Inchi： 1S/C10H9BrO2/c1-2-6-13-10-8(7-12)4-3-5-9(10)11/h2-5,7H,1,6H2
- InChI Key： NCXUZGJWKOHRDP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C=O)=C1OCC=C

Computed Properties

Exact Mass: 239.97859g/mol
Monoisotopic Mass: 239.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3Å²

2-(Allyloxy)-3-bromobenzaldehyde Pricemore >>

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